Cas no 86784-80-7 (Corticotropin-releasing factor (human))

• Product Name: Corticotropin-releasing factor (human)
• CAS No: 86784-80-7
• MF: C₂₀₈H₃₄₄N₆₀O₆₃S₂
• MW: 4757.4512052536
• CID: 61025
• Update Time: 2026-05-14

Corticotropin-releasing factor (human) Chemical and Physical Properties

Names and Identifiers

• CRF (HUMAN, RAT)
• Corticotropin Releasing Factor human, rat
• Corticotropin-releasing factor (human)
• Corticotropin-releasing Factor (Human, rat)
• CORTICOTROPIN-RELEASING FACTOR(CRF), HUMAN, RAT
• CRF (human, rat) Acetate
• CRF (human, rat), CRF-41, CRH, Corticoliberin, Corticorelin
• Human corticotropin-releasing factor
• Human CRF
• Corticotropin-releasing factor (human and rat)
• Human CRF(1-41)
• Human corticotropin-releasing hormone-41
• Rat
• Rat/human corticotropin-releasing factor
• CORTICOTROPIN RELEASING FACTOR
• CORTICOTROPIN RELEASING FACTOR (CRF), HUMAN, RAT
• CORTICOTROPIN RELEASING FACTOR, HUMAN
• CORTICOTROPIN RELEASING FACTOR, HUMAN AND RAT
• CRF, HUMAN AND RAT
• CRH
• Corticotropin Releasing Factor human,rat

• MDL： MFCD00213806
• Inchi： InChI=1S/C208H343N59O64S2/c1-30-106(20)161(263-198(323)147-49-41-75-266(147)204(329)148-50-42-76-267(148)203(328)132(59-68-158(286)287)246-179(304)126(55-64-154(278)279)235-169(294)117(210)93-268)200(325)260-146(95-270)197(322)253-137(83-102(12)13)189(314)256-144(90-159(288)289)194(319)252-139(85-104(16)17)195(320)265-164(113(27)271)202(327)258-140(86-114-43-34-33-35-44-114)190(315)254-142(88-116-92-222-97-227-116)191(316)251-136(82-101(10)11)188(313)250-135(81-100(8)9)185(310)237-121(48-40-74-225-208(219)220)175(300)241-128(57-66-156(282)283)182(307)261-160(105(18)19)199(324)257-138(84-103(14)15)187(312)242-127(56-65-155(280)281)178(303)244-130(69-77-332-28)172(297)230-109(23)165(290)232-119(46-38-72-223-206(215)216)170(295)228-110(24)166(291)234-125(54-63-153(276)277)177(302)240-124(53-62-151(213)274)180(305)248-133(79-98(4)5)184(309)231-111(25)167(292)233-123(52-61-150(212)273)176(301)239-122(51-60-149(211)272)171(296)229-112(26)168(293)247-141(87-115-91-221-96-226-115)192(317)259-145(94-269)196(321)255-143(89-152(214)275)193(318)238-120(47-39-73-224-207(217)218)174(299)236-118(45-36-37-71-209)173(298)245-131(70-78-333-29)181(306)249-134(80-99(6)7)186(311)243-129(58-67-157(284)285)183(308)262-162(107(21)31-2)201(326)264-163(205(330)331)108(22)32-3/h33-35,43-44,91-92,96-113,117-148,160-164,268-271H,30-32,36-42,45-90,93-95,209-210H2,1-29H3,(H2,211,272)(H2,212,273)(H2,213,274)(H2,214,275)(H,221,226)(H,222,227)(H,228,295)(H,229,296)(H,230,297)(H,231,309)(H,232,290)(H,233,292)(H,234,291)(H,235,294)(H,236,299)(H,237,310)(H,238,318)(H,239,301)(H,240,302)(H,241,300)(H,242,312)(H,243,311)(H,244,303)(H,245,298)(H,246,304)(H,247,293)(H,248,305)(H,249,306)(H,250,313)(H,251,316)(H,252,319)(H,253,322)(H,254,315)(H,255,321)(H,256,314)(H,257,324)(H,258,327)(H,259,317)(H,260,325)(H,261,307)(H,262,308)(H,263,323)(H,264,326)(H,265,320)(H,276,277)(H,278,279)(H,280,281)(H,282,283)(H,284,285)(H,286,287)(H,288,289)(H,330,331)(H4,215,216,223)(H4,217,218,224)(H4,219,220,225)
• InChI Key： VXFVFWFSJFSXHN-UHFFFAOYSA-N
• SMILES： [H]/N=C(/NCCCC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(=O)O)C(CC)C)=O)C(CC)C)=O)CCC(=O)O)=O)CC(C)C)=O)CCSC)=O)CCCCN)=O)NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(C(C)C)NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(C(O)C)NC(C(NC(C(NC(C(NC(C(NC(C(C(CC)C)NC(C1N(C(C2N(C(C(NC(C(NC(C(CO)N)=O)CCC(=O)O)=O)CCC(=O)O)=O)CCC2)=O)CCC1)=O)=O)CO)=O)CC(C)C)=O)CC(=O)O)=O)CC(C)C)=O)=O)CC1=CC=CC=C1)=O)CC1N=CNC=1)=O)CC(C)C)=O)CC(C)C)=O)CCCN/C(=N/[H])/N)=O)CCC(=O)O)=O)=O)CC(C)C)=O)CCC(=O)O)=O)CCSC)=O)C)=O)CCCN/C(=N/[H])/N)=O)C)=O)CCC(=O)O)=O)CCC(=O)N)=O)CC(C)C)=O)C)=O)CCC(=O)N)=O)CCC(=O)N)=O)C)=O)CC1N=CNC=1)=O)CO)=O)CC(=O)N)=O)\N

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 67
• Hydrogen Bond Acceptor Count: 73
• Heavy Atom Count: 333
• Rotatable Bond Count: 166
• Complexity: 11700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 45
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -13.6

Experimental Properties

• Color/Form: White powder
• Solubility: H2O：16.66 mg/mL（3.50 mM；需要超声波和加热）
• Solubility: 1 mg/ml

Corticotropin-releasing factor (human) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• RTECS：GM7925000
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Corticotropin-releasing factor (human)

Corticotropin-Releasing Factor (Human)

Corticotropin-Releasing Factor (CRF), also known as Corticotropin-Releasing Hormone (CRH), is a 41-amino acid neuropeptide that plays a pivotal role in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. With the CAS Registry Number 86784-80-7, this compound is a critical mediator of the body's response to stress, influencing both physiological and psychological processes. Recent advancements in molecular biology and neuroendocrinology have deepened our understanding of CRF's multifaceted functions, particularly its role in stress adaptation and its implications in various pathological conditions.

CRF is primarily synthesized in the paraventricular nucleus (PVN) of the hypothalamus and is released into the hypophysial portal system, where it stimulates the secretion of adrenocorticotropic hormone (ACTH) from the anterior pituitary gland. This cascade ultimately leads to the release of glucocorticoids from the adrenal cortex, which are essential for maintaining homeostasis during stress. Recent studies have highlighted the importance of CRF in modulating not only the neuroendocrine response but also immune and metabolic functions. For instance, emerging research suggests that CRF interacts with immune cells to regulate inflammation, offering new insights into its role in chronic inflammatory diseases.

The structure of CRF is highly conserved across species, with human CRF sharing significant homology with its counterparts in other mammals. This conservation underscores its evolutionary importance as a key regulator of stress responses. The peptide's activity is mediated through two distinct receptors: CRF receptor type 1 (CRFR1) and CRF receptor type 2 (CRFR2). These receptors are expressed in various brain regions and peripheral tissues, enabling CRF to exert widespread effects on behavior, metabolism, and immune responses. Recent findings have demonstrated that selective agonists or antagonists targeting these receptors hold promise for therapeutic interventions in conditions such as depression, anxiety disorders, and chronic pain.

In addition to its endocrine functions, CRF has been implicated in cognitive processes such as memory formation and emotional regulation. Studies using animal models have shown that acute stress-induced release of CRF enhances memory consolidation, while chronic elevation of CRF levels can lead to impairments in learning and memory. These observations have led researchers to explore the potential of CRF-based therapies for neurodegenerative diseases like Alzheimer's disease, where stress and glucocorticoid dysregulation are thought to contribute to cognitive decline.

From a clinical perspective, dysregulation of CRF signaling has been linked to several psychiatric and neurological disorders. For example, elevated levels of CRF are observed in patients with major depressive disorder (MDD), suggesting a potential role for CRF receptor modulation in antidepressant therapies. Similarly, altered CRF activity has been implicated in post-traumatic stress disorder (PTSD), where excessive activation of the HPA axis contributes to pathological fear responses. Recent clinical trials have explored the efficacy of CRFR antagonists as novel treatments for these conditions, with promising results indicating reduced symptoms and improved quality of life for patients.

Moreover, advancements in genetic engineering techniques have enabled researchers to study CRF function at unprecedented levels of precision. For instance, conditional knockout models targeting specific brain regions or cell types have provided insights into the spatial and temporal dynamics of CRF action. These studies have revealed that CRF's effects are highly context-dependent, with differential outcomes depending on factors such as age, sex, and environmental conditions.

In summary, Corticotropin-Releasing Factor (Human) is a versatile neuropeptide with profound implications for human health and disease. Its role in regulating stress responses underscores its importance as a target for therapeutic development across multiple domains. As our understanding of CRF's molecular mechanisms continues to evolve, so too does its potential to revolutionize treatment strategies for a wide array of medical conditions.